Cas no 1002557-25-6 (2-(4-Fluorophenoxy)Benzylamine Hydrochloride)

• Product Name: 2-(4-Fluorophenoxy)Benzylamine Hydrochloride
• CAS No: 1002557-25-6
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• MDL: MFCD03840020
• CID: 3061260
• PubChem ID: 17749844
• Update Time: 2025-05-25

2-(4-Fluorophenoxy)Benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(4-Fluorophenoxy)phenyl)methanamine hydrochloride
• SCHEMBL3756439
• AS-45043
• 2-(4-Fluorophenoxy)benzylamine hydrochloride
• [2-(4-fluorophenoxy)phenyl]methanamine;hydrochloride
• 1-[2-(4-FLUOROPHENOXY)PHENYL]METHANAMINE HYDROCHLORIDE
• CS-0173073
• AKOS027334845
• 1002557-25-6
• 2-(4-Fluorophenoxy)benzylamine, HCl
• MFCD03840020
• (2-(4-Fluorophenoxy)phenyl)methanaminehydrochloride
• 2-(4-FLUOROPHENOXY)BENZYLAMINE HCL
• AR1160
• 2-(4-Fluorophenoxy)Benzylamine Hydrochloride

• MDL： MFCD03840020
• Inchi： 1S/C13H12FNO.ClH/c14-11-5-7-12(8-6-11)16-13-4-2-1-3-10(13)9-15;/h1-8H,9,15H2;1H
• InChI Key： YMCTUAQDJZGYLP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 253.0669699Da
• Monoisotopic Mass: 253.0669699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-Fluorophenoxy)Benzylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-Fluorophenoxy)Benzylamine Hydrochloride

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2-(4-Fluorophenoxy)Benzylamine Hydrochloride: A Comprehensive Overview

The compound 2-(4-Fluorophenoxy)Benzylamine Hydrochloride, identified by the CAS number 1002557-25-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzylamine group attached to a 4-fluorophenoxy moiety, with the hydrochloride salt form being the most commonly studied and utilized version.

Recent studies have highlighted the importance of benzylamine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the fluorine atom in the phenoxy group introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. This makes 2-(4-Fluorophenoxy)Benzylamine Hydrochloride a promising candidate for various therapeutic applications, including anti-inflammatory, antiviral, and anticancer drug development.

In terms of synthesis, researchers have explored efficient methods to prepare this compound. One notable approach involves the nucleophilic aromatic substitution reaction, where the phenoxy group is introduced onto the benzylamine backbone. This method has been optimized to achieve high yields and purity, ensuring that the compound meets pharmaceutical standards. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability, which are critical for formulation purposes.

The pharmacological profile of 2-(4-Fluorophenoxy)Benzylamine Hydrochloride has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its antiviral activity have revealed promising results against several viral strains, making it a valuable lead compound for antiviral drug discovery.

In the context of anticancer research, this compound has shown selective cytotoxicity against various cancer cell lines. Mechanistic studies have indicated that it may induce apoptosis through mitochondrial pathways, making it a potential candidate for targeted cancer therapy. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for combination therapy strategies with other anticancer agents.

The structural versatility of benzylamine derivatives also extends to materials science applications. Researchers have explored the use of this compound in polymer chemistry, where it serves as a building block for functional materials with tailored properties. Its ability to form stable bonds with other monomers makes it a valuable component in the synthesis of advanced polymers for biomedical applications.

In conclusion, 2-(4-Fluorophenoxy)Benzylamine Hydrochloride represents a multifaceted molecule with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and pharmacological profiling, positions it as a key player in modern drug discovery and materials science. Continued research into its properties will undoubtedly unlock new applications and contribute to scientific progress. ]]>